Cas no 2261065-07-8 (N-(1-Cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide)

• Product Name: N-(1-Cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide
• CAS No: 2261065-07-8
• MF: C₁₄H₁₇FN₂O₂
• MW: 264.295387029648
• CID: 5412426
• Update Time: 2025-10-30

N-(1-Cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide

• Inchi： 1S/C14H17FN2O2/c1-14(2,3)12(7-16)17-13(19)9-4-5-10(8-18)11(15)6-9/h4-6,12,18H,8H2,1-3H3,(H,17,19)
• InChI Key： RHFAKVCOAYIJLB-UHFFFAOYSA-N
• SMILES： C(NC(C#N)C(C)(C)C)(=O)C1=CC=C(CO)C(F)=C1

Additional information on N-(1-Cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide

Professional Introduction to N-(1-Cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide (CAS No. 2261065-07-8)

N-(1-Cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2261065-07-8, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its N-(1-cyano-2,2-dimethylpropyl) and 3-fluoro-4-(hydroxymethyl)benzamide moieties, make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The benzamide core is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. The presence of a fluoro substituent at the 3-position and a hydroxymethyl group at the 4-position introduces additional functional diversity, which can influence the compound's interactions with biological targets. These modifications are strategically designed to enhance binding affinity and selectivity, key factors in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological properties of N-(1-cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide with greater accuracy. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The 1-cyano-2,2-dimethylpropyl side chain contributes to steric hindrance, which can be crucial for optimizing binding interactions within biological systems.

In vitro studies have begun to explore the mechanism of action of this compound, focusing on its potential role as an anti-inflammatory agent. The fluoro group is known to modulate metabolic pathways and enhance drug bioavailability, while the hydroxymethyl group can participate in hydrogen bonding interactions, improving receptor binding stability. These characteristics make N-(1-cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide a promising candidate for further preclinical development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. The use of fluorinated intermediates has also been critical in introducing the fluoro substituent at the desired position.

The potential therapeutic applications of N-(1-cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide are broad and include conditions such as inflammation-related disorders and certain types of cancer. The compound's ability to modulate biological pathways suggests its utility in developing targeted therapies that address specific disease mechanisms. Researchers are also exploring its potential as a lead compound for further derivatization to improve pharmacokinetic properties and reduce off-target effects.

As interest in fluorinated compounds grows due to their enhanced metabolic stability and bioavailability, N-(1-cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide represents a significant contribution to the chemical toolbox available for drug discovery. The combination of structural features from different pharmacophores allows for a versatile approach in designing molecules with improved therapeutic profiles. Future studies will likely focus on optimizing synthetic routes and evaluating the safety and efficacy of this compound in animal models before human clinical trials.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive compounds like N-(1-cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide. These technologies enable rapid assessment of large libraries of compounds for their biological activity, facilitating the identification of hits that can be further developed into lead candidates. The unique structural attributes of this molecule make it an attractive candidate for inclusion in such screens.

In conclusion, N-(1-Cyano-2,2-dimethylpropyl)-3-fluoro-4-(hydroxymethyl)benzamide (CAS No. 2261065-07-8) is a promising chemical entity with significant potential in pharmaceutical research. Its distinctive structural features and predicted biological activities position it as a valuable asset in the quest for novel therapeutic agents. Continued investigation into its synthesis, mechanism of action, and therapeutic applications will further elucidate its role in addressing various medical conditions.